8,15-Dihpete
Overview
Description
8,15-DiHPETE is a hydroperoxy fatty acid.
Scientific Research Applications
Enzymatic Activity and Mechanisms
- Dioxygenase and Leukotriene Synthase Activities : The porcine leukocyte 12S-lipoxygenase interacts with hydroperoxy fatty acids like 15S-HPETE to form products including 8S,15S-DiHPETE through dioxygenase and leukotriene synthase activities (Brash et al., 1989).
- Positional Specificity in Enzyme Concentration : Lupinus Albus lipoxygenase exhibits different positional specificity when producing monohydroperoxy acids, including 8,15-diHPETE, based on enzyme concentration (Andrianarison et al., 1990).
Biochemical Reactions and Products
- Leukotriene Formation : Rabbit reticulocyte lipoxygenase converts arachidonic acid to products like this compound, formed through double lipoxygenation (Bryant et al., 1985).
- Vasodilation Induction : this compound induces vasodilation in rat mesenteric and pulmonary circulation, suggesting its role as a vasodilator product of arachidonate lipoxygenation (d'Alarcao et al., 1987).
- Role in Leukotriene Formation : Hemoglobin-catalyzed transformation of 15-HPETE into 8,15-DiHETE indicates the involvement of this compound in leukotriene formation through a free radical process (Sok et al., 1983).
Interaction with Lipoxygenase and Lipoxins
- Interaction with Lipoxygenases : 5 S,15 S-Dihydroperoxyeicosatetraenoic Acid (5,15-diHpETE) reacts with human lipoxygenases to form lipoxins, showing its importance in inflammatory and resolution processes (Green et al., 2018).
- Transcellular Synthesis Potential : Human epithelial 15-lipoxygenase-2 reacts with HPETE to produce compounds like 5,15-diHPETE, highlighting its role in transcellular synthesis and inflammation resolution (Green et al., 2016).
Additional Biochemical Functions
- Formation of Potent Agonists : Mouse 8S-lipoxygenase creates 8S,15S-diHPETE, a potent peroxisome proliferator-activated receptor alpha agonist, showcasing its significance in metabolic regulation (Jisaka et al., 2005).
- Inflammatory Mediation : this compound's chemotactic activity for human polymorphonuclear leukocytes indicates its role in mediating inflammatory responses (Shak et al., 1983).
Properties
Molecular Formula |
C20H32O6 |
|---|---|
Molecular Weight |
368.5 g/mol |
IUPAC Name |
(5Z,9Z,11Z,13E)-8,15-dihydroperoxyicosa-5,9,11,13-tetraenoic acid |
InChI |
InChI=1S/C20H32O6/c1-2-3-8-13-18(25-23)14-9-4-5-10-15-19(26-24)16-11-6-7-12-17-20(21)22/h4-6,9-11,14-15,18-19,23-24H,2-3,7-8,12-13,16-17H2,1H3,(H,21,22)/b5-4-,11-6-,14-9+,15-10- |
InChI Key |
CXDIKCDVBUPCCG-CJTBBFCXSA-N |
Isomeric SMILES |
CCCCCC(/C=C/C=C\C=C/C(C/C=C\CCCC(=O)O)OO)OO |
SMILES |
CCCCCC(C=CC=CC=CC(CC=CCCCC(=O)O)OO)OO |
Canonical SMILES |
CCCCCC(C=CC=CC=CC(CC=CCCCC(=O)O)OO)OO |
Synonyms |
8,15-diHPETE 8,15-dihydroperoxyeicosatetraenoic acid |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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